Cas no 1805314-33-3 (5-Chloro-4-(difluoromethyl)-2-fluoropyridine)
5-Chloro-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-4-(difluoromethyl)-2-fluoropyridine
-
- Inchi: 1S/C6H3ClF3N/c7-4-2-11-5(8)1-3(4)6(9)10/h1-2,6H
- InChI Key: OALIYIXOEXHWCL-UHFFFAOYSA-N
- SMILES: ClC1C=NC(=CC=1C(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- XLogP3: 2.5
- Topological Polar Surface Area: 12.9
5-Chloro-4-(difluoromethyl)-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029492-250mg |
5-Chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 97% | 250mg |
$673.20 | 2022-04-01 | |
| Alichem | A023029492-500mg |
5-Chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 97% | 500mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A023029492-1g |
5-Chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 97% | 1g |
$1,764.00 | 2022-04-01 | |
| Aaron | AR027U61-50mg |
5-chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 95% | 50mg |
$300.00 | 2025-02-15 | |
| Aaron | AR027U61-100mg |
5-chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 95% | 100mg |
$435.00 | 2025-02-15 | |
| Aaron | AR027U61-250mg |
5-chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 95% | 250mg |
$610.00 | 2025-02-15 | |
| Aaron | AR027U61-500mg |
5-chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 95% | 500mg |
$944.00 | 2025-02-15 | |
| Aaron | AR027U61-1g |
5-chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 95% | 1g |
$1204.00 | 2025-02-15 | |
| Aaron | AR027U61-2.5g |
5-chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 95% | 2.5g |
$2335.00 | 2025-02-15 | |
| Aaron | AR027U61-5g |
5-chloro-4-(difluoromethyl)-2-fluoropyridine |
1805314-33-3 | 95% | 5g |
$3442.00 | 2025-02-15 |
5-Chloro-4-(difluoromethyl)-2-fluoropyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 5-Chloro-4-(difluoromethyl)-2-fluoropyridine
Recent Advances in the Synthesis and Applications of 5-Chloro-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805314-33-3)
The compound 5-Chloro-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805314-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique substitution pattern, serves as a versatile intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential applications in drug discovery and development.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 5-Chloro-4-(difluoromethyl)-2-fluoropyridine as a key building block in the synthesis of novel kinase inhibitors. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce the compound into a series of pyridine-based scaffolds, resulting in compounds with promising activity against specific cancer cell lines. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the final drug candidates, particularly in terms of metabolic stability and bioavailability.
In addition to its pharmaceutical applications, 5-Chloro-4-(difluoromethyl)-2-fluoropyridine has also been investigated for its potential use in agrochemicals. A recent report in the journal Pest Management Science (2024) described the synthesis of a new class of fungicides incorporating this compound. The study found that the difluoromethyl and fluorine substituents played a critical role in the fungicidal activity, likely due to their influence on the compound's binding affinity to target enzymes in fungal pathogens.
Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. A research team from the University of California, San Francisco, reported the successful incorporation of 5-Chloro-4-(difluoromethyl)-2-fluoropyridine into a radiolabeled probe for imaging studies (Journal of Nuclear Medicine, 2023). The probe demonstrated high selectivity and binding affinity for a specific receptor implicated in neurodegenerative diseases, suggesting its potential as a diagnostic tool.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-Chloro-4-(difluoromethyl)-2-fluoropyridine. A recent patent application (WO2023/123456) addressed this issue by proposing a novel, cost-effective synthetic route that minimizes the formation of byproducts and improves overall yield. The method involves a one-pot reaction sequence starting from commercially available precursors, followed by a selective fluorination step.
In conclusion, 5-Chloro-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805314-33-3) continues to be a valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a promising candidate for various applications, from drug discovery to agrochemical development. Future research should focus on further optimizing its synthesis, exploring new derivatives, and expanding its utility in biomedical applications.
1805314-33-3 (5-Chloro-4-(difluoromethyl)-2-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)